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Compound of Interest

Compound Name: FFN511

Cat. No.: B1262110 Get Quote

FFN511 Technical Support Center
This technical support guide provides detailed information on the solubility of FFN511 and the

preparation of stock solutions. It is intended for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is FFN511 and what is its appearance?

FFN511, or Fluorescent False Neurotransmitter 511, is a fluorescent substrate for the vesicular

monoamine transporter 2 (VMAT2). It acts as an optical tracer to visualize neurotransmitter

uptake and release.[1][2][3] FFN511 is typically supplied as a yellow solid powder.[2][4]

Q2: In which solvents is FFN511 soluble?

FFN511 is soluble in dimethyl sulfoxide (DMSO) and ethanol. Some suppliers indicate solubility

in DMSO up to 100 mM and in ethanol up to 100 mM. Another source suggests a solubility of 5

mM in DMSO. For in vivo experiments, formulations using a combination of DMSO, PEG300,

Tween-80, and saline have been described.[1][4]

Q3: How should I prepare a stock solution of FFN511?

It is recommended to prepare a concentrated stock solution in DMSO. For most applications, a

stock solution of 5 mM, 10 mM, or 20 mM can be prepared.[4] To prepare the stock solution,
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dissolve the solid FFN511 powder in the appropriate volume of high-purity DMSO. Ensure the

powder is completely dissolved by vortexing. For example, to make a 10 mM stock solution

from 1 mg of FFN511 (Molecular Weight: 284.35 g/mol ), you would dissolve it in 35.17 µL of

DMSO.

Q4: How should I store FFN511 powder and its stock solutions?

The lyophilized powder can be stored at -20°C for up to 3 years or at 4°C for up to 2 years.[2]

[4] Once reconstituted in a solvent, the stock solution should be aliquoted to avoid repeated

freeze-thaw cycles.[1][2] Store the aliquots at -20°C or -80°C.[1][4] Stock solutions in DMSO

are reported to be stable for up to 3 months at -20°C or 6 months at -80°C.[1]

Q5: Can I dissolve FFN511 directly in aqueous buffers?

While some sources suggest reconstitution with sterile buffer or dH2O, FFN511 has low

aqueous solubility.[2][4] For most applications requiring a specific buffer, it is advisable to first

prepare a concentrated stock solution in DMSO and then dilute it to the final working

concentration in the desired aqueous buffer. Be mindful of the final DMSO concentration in your

experiment, as high concentrations can be toxic to cells.[5]
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Problem Possible Cause Solution

FFN511 powder does not

dissolve completely in the

solvent.

Insufficient mixing or

sonication.

Vortex the solution for a few

minutes. If particles are still

visible, brief sonication may

help to dissolve the compound.

[1]

The concentration is too high

for the chosen solvent.

Try diluting the solution to a

lower concentration. Refer to

the solubility data table for

guidance.

Precipitation occurs when

diluting the DMSO stock

solution into an aqueous

buffer.

The aqueous solubility limit of

FFN511 has been exceeded.

Reduce the final concentration

of FFN511 in the aqueous

buffer. Increase the percentage

of DMSO in the final solution if

your experimental setup

allows. For in vivo studies,

consider using a formulation

with PEG300 and Tween-80 to

improve solubility.[1][4]

Inconsistent experimental

results.

Improper storage or handling

of the stock solution.

Ensure stock solutions are

stored in tightly sealed vials at

the recommended temperature

and protected from light. Avoid

repeated freeze-thaw cycles by

preparing single-use aliquots.

[1][2]

Degradation of the compound.

Prepare fresh stock solutions if

the current stock is old or has

been stored improperly. Stock

solution stability is typically 3-6

months when stored at -20°C

or -80°C.[1]
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Quantitative Data Summary
Table 1: Solubility of FFN511 in Common Solvents

Solvent Reported Solubility Reference

DMSO Up to 100 mM

5 mM

Ethanol Up to 100 mM

Aqueous Buffer Low solubility [2][4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM FFN511 Stock Solution in DMSO

Materials:

FFN511 solid powder (Molecular Weight: 284.35 g/mol )

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Weigh out the desired amount of FFN511 powder. For example, to prepare 1 mL of a 10 mM

stock solution, you will need 2.84 mg of FFN511.

Add the appropriate volume of DMSO to the FFN511 powder. For 1 mL of a 10 mM solution,

add 1 mL of DMSO.

Vortex the mixture thoroughly until the FFN511 powder is completely dissolved. A clear,

yellow solution should be obtained.
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Aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile

microcentrifuge tubes.

Store the aliquots at -20°C or -80°C, protected from light.

Visualizations
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Caption: Workflow for preparing FFN511 stock solution.

Dissolving Issues Precipitation on Dilution Inconsistent Results

Problem with FFN511 Solution

Powder not dissolving? Precipitation in aqueous buffer? Inconsistent results?

Vortex and/or Sonicate

Is concentration too high?

Reduce final concentration Check storage & handling
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Caption: Troubleshooting guide for FFN511 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

